N-[2-(methylthio)phenyl]-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(2-methylsulfanylphenyl)-2-(3-nitro-1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C11H11N5O3S/c1-20-9-5-3-2-4-8(9)13-10(17)6-15-7-12-11(14-15)16(18)19/h2-5,7H,6H2,1H3,(H,13,17)
• InChI Key: KOBMMHXDHWYRKZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CN2C=NC(=N2)[N+](=O)[O-]
• Molecular Formula: C11H11N5O3S
• Molecular Weight: 293.30 g/mol

Description

N-[2-(methylthio)phenyl]-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is a chemical compound that belongs to the class of nitrotriazole compounds. It has gained significant attention in the scientific community due to its potential application in various fields, including biomedical research, agriculture, and environmental science.

Mechanism of Action

The mechanism of action of N-[2-(methylthio)phenyl]-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is not fully understood. However, it is believed to exert its antimicrobial activity by inhibiting the synthesis of DNA, RNA, and proteins in microorganisms. It may also disrupt the cell membrane integrity of microorganisms, leading to their death.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is well tolerated in vivo. It has been found to have no significant effects on hematological and biochemical parameters in animal studies. However, further studies are needed to evaluate its long-term effects on human health.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[2-(methylthio)phenyl]-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide is its broad-spectrum antimicrobial activity. It has been shown to be effective against a wide range of microorganisms, including bacteria, fungi, and parasites. However, its use in lab experiments is limited by its high cost and low solubility in water.

Future Directions

There are several future directions for the study of N-[2-(methylthio)phenyl]-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide. One area of research is the development of new synthetic methods for the compound that are more cost-effective and environmentally friendly. Another area of research is the investigation of its potential use as an anticancer agent. Further studies are also needed to evaluate its long-term effects on human health and the environment.
Conclusion:
In conclusion, this compound is a chemical compound with potential applications in various fields, including biomedical research, agriculture, and environmental science. Its broad-spectrum antimicrobial activity and low toxicity make it a promising candidate for further study. However, more research is needed to fully understand its mechanism of action, long-term effects on human health and the environment, and potential use as an anticancer agent.

Synthesis Methods

The synthesis of N-[2-(methylthio)phenyl]-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide involves the reaction of 2-(methylthio)aniline with 3-nitro-1H-1,2,4-triazole in the presence of acetic anhydride. The reaction is carried out under reflux conditions, and the product is obtained in good yield after purification by recrystallization.

Scientific Research Applications

N-[2-(methylthio)phenyl]-2-(3-nitro-1H-1,2,4-triazol-1-yl)acetamide has been extensively studied for its potential application in biomedical research. It has been shown to possess antimicrobial, antifungal, and antiparasitic properties. It has also been investigated for its potential use as an anticancer agent.